Cas no 2248292-62-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[4-(2-methoxyethyl)phenoxy]butanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[4-(2-methoxyethyl)phenoxy]butanoate
• CAS No: 2248292-62-6
• MF: C₂₁H₂₁NO₆
• MW: 383.39454627037
• CID: 6441239
• PubChem ID: 165856617
• Update Time: 2025-05-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[4-(2-methoxyethyl)phenoxy]butanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[4-(2-methoxyethyl)phenoxy]butanoate
• EN300-6522442
• 2248292-62-6

• Inchi： 1S/C21H21NO6/c1-26-14-12-15-8-10-16(11-9-15)27-13-4-7-19(23)28-22-20(24)17-5-2-3-6-18(17)21(22)25/h2-3,5-6,8-11H,4,7,12-14H2,1H3
• InChI Key： QXUNCCAULUIPME-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)CCOC)CCCC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 383.13688739g/mol
• Monoisotopic Mass: 383.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 82.1Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[4-(2-methoxyethyl)phenoxy]butanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[4-(2-methoxyethyl)phenoxy]butanoate (CAS No. 2248292-62-6)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[4-(2-methoxyethyl)phenoxy]butanoate, identified by its Chemical Abstracts Service (CAS) number 2248292-62-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule belongs to the class of heterocyclic esters, characterized by its intricate structural framework that includes an isoindole core and a phenoxybutanoate side chain. The presence of multiple functional groups—such as a 1,3-dioxo moiety and an allyl ether—makes this compound a versatile scaffold for medicinal chemistry applications.

The synthesis and functionalization of such complex molecules have garnered considerable attention due to their potential in drug discovery. The isoindole scaffold is particularly noteworthy, as it is found in several bioactive natural products and pharmaceuticals. Its aromaticity and ability to engage in π-stacking interactions make it an attractive motif for designing molecules with specific binding properties. In contrast, the phenoxybutanoate moiety introduces lipophilicity and metabolic stability, which are critical factors in drug design for improving pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled the rational design of derivatives like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[4-(2-methoxyethyl)phenoxy]butanoate, allowing researchers to predict its biological activity with high precision. Studies have shown that modifications at the 4-(2-methoxyethyl)phenoxy group can significantly influence the compound’s interaction with biological targets. For instance, the methoxy substituent enhances solubility while maintaining binding affinity, making it a promising candidate for further optimization.

The compound’s potential applications extend to the development of novel therapeutic agents. Preliminary in vitro studies suggest that derivatives of this structure may exhibit inhibitory activity against enzymes involved in inflammatory pathways. The dioxo group, while structurally complex, has been implicated in stabilizing transition states in enzymatic reactions, which could be leveraged for designing potent inhibitors. Additionally, the allyl ether functionality provides a site for further chemical modifications via cross-coupling reactions, enabling the creation of libraries of analogs for high-throughput screening.

In the context of modern drug development, the synthesis of such heterocyclic esters often involves multi-step organic transformations that require precise control over reaction conditions. Techniques such as palladium-catalyzed cross-coupling and stereoselective hydrogenation are frequently employed to construct the desired framework. The use of chiral auxiliaries or catalysts ensures high enantiomeric purity, which is crucial for achieving desired pharmacological effects without off-target toxicity.

The pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[4-(2-methoxyethyl)phenoxy]butanoate are also under investigation. The combination of lipophilic and polar substituents suggests moderate oral bioavailability and prolonged circulation time upon administration. These characteristics are desirable for many therapeutic applications where sustained exposure to the drug is necessary. Furthermore, metabolic stability studies indicate that the compound undergoes predictable biotransformation pathways, reducing concerns about unexpected side effects.

Emerging research highlights the role of this compound as a building block for more complex entities. By integrating it into larger molecular architectures, chemists can explore novel mechanisms of action that may not be achievable with simpler scaffolds. For example, appending additional pharmacophores to the phenoxybutanoate side chain could enhance its interaction with specific receptors or enzymes while maintaining overall structural integrity.

The field of medicinal chemistry continues to evolve with innovations in synthetic methodologies and molecular design tools. Advances in machine learning algorithms have accelerated the process of identifying promising candidates from large chemical spaces by predicting their biological activity based on structural features. This approach has already been applied to derivatives of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[4-(2-methoxyethyl)phenoxy]butanoate, revealing new opportunities for therapeutic intervention.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[4-(2-methoxyethyl)phenoxy]butanoate (CAS No. 2248292-62-6) represents a fascinating compound with broad implications in pharmaceutical research. Its unique structural features—comprising an isoindole core, a dioxo group, and an allyl ether moiety—make it a valuable scaffold for designing novel bioactive molecules. Ongoing studies continue to uncover its potential as a precursor for drugs targeting various diseases while leveraging cutting-edge synthetic and computational techniques to optimize its properties further.